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Compound of Interest

Compound Name: Derrone

Cat. No.: B126300

For Researchers, Scientists, and Drug Development Professionals

Introduction

Derrone, a naturally occurring isoflavonoid, has garnered significant interest in the scientific
community for its potential therapeutic applications. As a member of the flavonoid family,
Derrone exhibits a range of biological activities, including roles in modulating critical cellular
signaling pathways. A thorough understanding of its physicochemical properties is paramount
for its development as a potential therapeutic agent, influencing aspects from formulation and
delivery to its interaction with biological targets. This technical guide provides a comprehensive
overview of the known physicochemical properties of Derrone, outlines detailed experimental
protocols for their determination, and visualizes its interaction with key signaling pathways.

Physicochemical Data of Derrone

A summary of the key physicochemical properties of Derrone is presented in the table below. It
is important to note that while some properties have been computationally predicted or are
available from chemical databases, specific experimental values for melting point, boiling point,
and pKa are not widely reported in the currently available literature.
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Property Value Source
Molecular Formula C20H1605 PubChem[1]
Molecular Weight 336.34 g/mol Alfa Chemistry[2], AOBIOUSJ3]

5-hydroxy-3-(4-
hydroxyphenyl)-8,8-

IUPAC Name y ypheny) PubChem[1]
dimethylpyrano[2,3-hJchromen-

4-one

CC1(C=CC2=C(01)C=C(C3=

Canonical SMILES C20C=C(C3=0)C4=CC=C(C=  PubChem[1]
C4)0)0)C
- Soluble in Dimethyl Sulfoxide
Solubility AOBIOUSJ3]
(DMSO)
) ) Not experimentally determined
Melting Point o )
in cited literature.
N ) Not experimentally determined
Boiling Point o ]
in cited literature.
Not experimentally determined
pKa o
in cited literature.
XLogP3-AA (Predicted) 3.9 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor
5 PubChem[1]
Count

Experimental Protocols

The following sections detail standardized experimental methodologies for the determination of
key physicochemical properties of organic compounds like Derrone.

Determination of Melting Point
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The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the Derrone compound is finely powdered using a
mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the sample
into the sealed end. A sample height of 2-3 mm is ideal.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer.

Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as
the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire solid has turned into a clear liquid (the
completion of melting) are recorded. This range is the melting point of the compound.[2][4][5]

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.
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Apparatus:

Thiele tube or a small test tube with a side arm
Capillary tube (sealed at one end)
Thermometer (calibrated)

Heating source (e.g., Bunsen burner or oil bath)

Liquid paraffin or other suitable high-boiling liquid

Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid Derrone (if in liquid form)
or a solution of Derrone in a high-boiling solvent is placed in the Thiele tube or test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed in the liquid with the open
end downwards.

Apparatus Assembly: The tube containing the sample and inverted capillary is attached to a
thermometer. The assembly is then immersed in a heating bath (e.qg., liquid paraffin in a
beaker or a Thiele tube).

Heating: The heating bath is gently and uniformly heated. As the temperature rises, air
trapped in the capillary tube will be expelled, seen as a stream of bubbles.

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges
from the capillary tube. The heat source is then removed. The temperature at which the
bubbling ceases and the liquid begins to enter the capillary tube is recorded as the boiling
point.[6][7][8][%]

Determination of Acid Dissociation Constant (pKa)

The pKa is a measure of the acidity of a compound. For a polyprotic compound like Derrone

with multiple hydroxyl groups, multiple pKa values may exist. Spectrophotometric titration is a

common method for determining the pKa of flavonoids.
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Apparatus:

UV-Vis Spectrophotometer

pH meter (calibrated)

Quartz cuvettes

Micropipettes

Stirring plate and stir bar

Standard buffer solutions

Procedure:

Solution Preparation: A stock solution of Derrone is prepared in a suitable solvent (e.qg.,
methanol or DMSO). A series of aqueous buffer solutions with a range of known pH values
are also prepared.

Spectrophotometric Measurement: A small, constant volume of the Derrone stock solution is
added to a series of cuvettes, each containing a different buffer solution.

Data Acquisition: The UV-Vis spectrum (typically from 200-500 nm) of each solution is
recorded. The absorbance at one or more wavelengths where significant changes are
observed upon pH variation is monitored.

Data Analysis: The absorbance data is plotted against the corresponding pH values. The
resulting titration curve will be sigmoidal. The inflection point of this curve corresponds to the
pKa value. For a compound with multiple pKa values, multiple inflection points may be
observed.[10][11]

Signaling Pathway Involvement

Derrone has been shown to modulate key cellular signaling pathways, which are critical in the

context of cancer research and other diseases.

Derrone and Autophagic Cell Death

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b126300?utm_src=pdf-body
https://www.benchchem.com/product/b126300?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747999/
https://www.benchchem.com/product/b126300?utm_src=pdf-body
https://www.benchchem.com/product/b126300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Derrone induces autophagic cell death in certain cancer cells, a process involving the
generation of reactive oxygen species (ROS) and the sustained phosphorylation of
Extracellular signal-regulated kinase (ERK).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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